Cas no 1286704-89-9 (3-(2H-1,3-benzodioxol-5-yl)-1-(2-hydroxy-2-methyl-4-phenylbutyl)urea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-(2-hydroxy-2-methyl-4-phenylbutyl)urea
• CAS No: 1286704-89-9
• MF: C₁₉H₂₂N₂O₄
• MW: 342.388985157013
• CID: 5833274
• PubChem ID: 52992715
• Update Time: 2025-11-02

3-(2H-1,3-benzodioxol-5-yl)-1-(2-hydroxy-2-methyl-4-phenylbutyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)-1-(2-hydroxy-2-methyl-4-phenylbutyl)urea
• AKOS024524294
• 1-(benzo[d][1,3]dioxol-5-yl)-3-(2-hydroxy-2-methyl-4-phenylbutyl)urea
• F5857-4528
• VU0525397-1
• 1-(1,3-benzodioxol-5-yl)-3-(2-hydroxy-2-methyl-4-phenylbutyl)urea
• 1286704-89-9

• Inchi： 1S/C19H22N2O4/c1-19(23,10-9-14-5-3-2-4-6-14)12-20-18(22)21-15-7-8-16-17(11-15)25-13-24-16/h2-8,11,23H,9-10,12-13H2,1H3,(H2,20,21,22)
• InChI Key： DKOPDYDYSAMATP-UHFFFAOYSA-N
• SMILES： OC(C)(CNC(NC1=CC=C2C(=C1)OCO2)=O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 342.15795719g/mol
• Monoisotopic Mass: 342.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-(2-hydroxy-2-methyl-4-phenylbutyl)urea

Comprehensive Overview of 3-(2H-1,3-benzodioxol-5-yl)-1-(2-hydroxy-2-methyl-4-phenylbutyl)urea (CAS 1286704-89-9)

The compound 3-(2H-1,3-benzodioxol-5-yl)-1-(2-hydroxy-2-methyl-4-phenylbutyl)urea (CAS 1286704-89-9) represents a sophisticated organic molecule with a unique structural framework that combines benzodioxole and phenylbutylurea moieties. This molecular architecture has garnered significant attention in pharmaceutical research due to its potential as a bioactive scaffold. The presence of both 1,3-benzodioxole and hydroxy-phenylbutyl groups in this urea derivative creates interesting possibilities for molecular interactions and biological activity.

Recent scientific literature indicates growing interest in benzodioxole-containing compounds like CAS 1286704-89-9, particularly in the context of neurological research and metabolic studies. The compound's structural features suggest potential applications in addressing current research challenges related to cellular signaling pathways. Researchers are particularly intrigued by the compound's hydrogen bonding capacity through its urea linkage and the hydrophobic interactions facilitated by its aromatic systems.

The synthesis of 3-(2H-1,3-benzodioxol-5-yl)-1-(2-hydroxy-2-methyl-4-phenylbutyl)urea typically involves multi-step organic transformations, with careful attention to protecting group strategies for the hydroxyl functionality. Analytical characterization of this compound requires advanced techniques including high-resolution mass spectrometry and multidimensional NMR to confirm the structural integrity and purity. The compound's stability profile shows optimal performance when stored under inert atmosphere at controlled temperatures, making proper handling essential for research applications.

From a pharmacological perspective, the urea linkage in CAS 1286704-89-9 presents interesting possibilities for drug discovery programs. Contemporary research trends focusing on small molecule modulators of protein-protein interactions have identified urea derivatives as particularly promising scaffolds. The compound's molecular weight and calculated physicochemical parameters place it within favorable ranges for potential bioavailability, though actual biological activity would require extensive investigation.

In material science applications, the benzodioxole-phenylbutylurea structure offers possibilities for designing novel functional materials. The compound's ability to form intermolecular hydrogen bonds could contribute to the development of supramolecular assemblies with specific properties. Researchers exploring molecular recognition systems have shown interest in similar structural motifs for their potential in sensor development and molecular imprinting technologies.

The commercial availability of 3-(2H-1,3-benzodioxol-5-yl)-1-(2-hydroxy-2-methyl-4-phenylbutyl)urea (CAS 1286704-89-9) remains limited to specialized chemical suppliers serving the research community. Current market analysis suggests growing demand for such structurally complex heterocyclic compounds in both academic and industrial research settings. Pricing trends reflect the compound's synthetic complexity and purity requirements, with custom synthesis options becoming increasingly available for research programs requiring specific isotopic labeling or structural modifications.

Environmental and safety considerations for handling CAS 1286704-89-9 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment including gloves and eye protection is recommended when working with this material. Disposal should follow institutional guidelines for organic chemical waste, with particular attention to local environmental regulations.

Future research directions for this compound class may explore its potential in addressing current challenges in medicinal chemistry and material science. The unique combination of structural elements in 3-(2H-1,3-benzodioxol-5-yl)-1-(2-hydroxy-2-methyl-4-phenylbutyl)urea offers multiple avenues for structural optimization and property modification. Emerging techniques in computational chemistry and AI-assisted drug design may provide new insights into the compound's potential applications and guide future synthetic modifications.

For researchers interested in working with CAS 1286704-89-9, comprehensive characterization data including spectroscopic fingerprints and chromatographic profiles are essential for quality control. The scientific community continues to investigate similar benzodioxole-urea hybrids, with recent publications highlighting their diverse potential in both life sciences and advanced materials development. As research progresses, this compound may find applications in addressing some of the most pressing challenges in modern chemistry and biology.